Cas no 461432-23-5 (4-bromo-1-chloro-2-[(4-ethoxyphenyl)methyl]benzene)

• Product Name: 4-bromo-1-chloro-2-[(4-ethoxyphenyl)methyl]benzene
• CAS No: 461432-23-5
• MF: C₁₅H₁₄BrClO
• MW: 325.6281
• MDL: MFCD11042292
• CID: 328297
• PubChem ID: 9996449
• Update Time: 2025-11-02

4-bromo-1-chloro-2-[(4-ethoxyphenyl)methyl]benzene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-chloro-2-(4-ethoxybenzyl)benzene
• 2-(4-methoxybenzyl)-4-bromo-1-chlorobenzene
• 4-(5-Bromo-2-chlorobenzyl)phenyl ethyl ether
• 4-bromo-1-chloro-2-[(4-ethoxyphenyl)methyl]benzene
• 5-bromo-2-chloro-4’-ethoxydiphenylmethane
• 5-bromo-2-chloro-4'-ethoxy diphenylmethane
• Benzene, 4-bromo-1-chloro-2-[(4-ethoxyphenyl)methyl]-
• 5-bromo-2-chloro-4'-ethoxydiphenylmethane
• 2-(4-ethoxybenzyl)-4-bromo-1-chlorobenzene
• 5-bromo-2-chloro-4 inverted exclamation mark -ethoxydiphenylmethane
• 432B235
• PubChem19265
• C15H14BrClO
• Dapagliflozin Intermediate II
• BEN221
• ZUNCHZBITMUSRD-UHFFFAOYSA
• SCHEMBL38150
• 4-bromo-1-chloro-2-(4-ethoxyphenyl)methyl-benzene
• ZUNCHZBITMUSRD-UHFFFAOYSA-N
• AC-26384
• DS-12747
• SY025637
• 9BH764JHR9
• CS-B0023
• 4-BROMO-1-CHLORO-2-[(4-ETHOXYPHENYL)METHYL]-BENZENE
• 4-Bromo-1-chloro-2-(4-ethoxybenzyl)benzene; 4-bromo-1-chloro-2-[(4-ethoxyphenyl)methyl]benzene
• SB17549
• MFCD11042292
• BCP08717
• 4-bromo-1-chloro-2-(4-ethoxy-benzyl)-benzene
• AKOS015917373
• 461432-23-5
• DTXSID60433931
• (5-Bromo-2-chlorophenyl)(4-ethoxyphenyl)methylene
• EN300-6735475
• (5-bromo-2-chlorophenyl)(4-ethoxyphenyl)methane

• MDL： MFCD11042292
• Inchi： 1S/C15H14BrClO/c1-2-18-14-6-3-11(4-7-14)9-12-10-13(16)5-8-15(12)17/h3-8,10H,2,9H2,1H3
• InChI Key： ZUNCHZBITMUSRD-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(Br)C=C1CC1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 323.99200
• Monoisotopic Mass: 323.99166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 9.2

Experimental Properties

• Boiling Point: 393°C at 760 mmHg
• PSA: 9.23000
• LogP: 5.09200

4-bromo-1-chloro-2-[(4-ethoxyphenyl)methyl]benzene Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 4-bromo-1-chloro-2-[(4-ethoxyphenyl)methyl]benzene

4-Bromo-1-chloro-2-[(4-ethoxyphenyl)methyl]benzene (CAS No. 461432-23-5): A Comprehensive Overview

4-Bromo-1-chloro-2-[(4-ethoxyphenyl)methyl]benzene (CAS No. 461432-23-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and material science. This compound, characterized by its unique bromo- and chloro-substituted benzene ring, is increasingly being explored for its potential applications in various industries. With the rise of AI-driven drug discovery and green chemistry, researchers are actively investigating its properties and synthesis pathways.

The molecular structure of 4-bromo-1-chloro-2-[(4-ethoxyphenyl)methyl]benzene features a benzene core substituted with bromine and chlorine atoms, along with an ethoxyphenylmethyl group. This combination of substituents makes it a versatile building block in organic synthesis. Recent trends in high-throughput screening and computational chemistry have highlighted its potential as a key intermediate in the development of novel compounds. Its CAS number 461432-23-5 is frequently searched in scientific databases, reflecting its growing relevance in research.

One of the most notable applications of 4-bromo-1-chloro-2-[(4-ethoxyphenyl)methyl]benzene is in the pharmaceutical industry, where it serves as a precursor for the synthesis of bioactive molecules. The compound's structural features align well with current demands for targeted drug delivery systems and small-molecule therapeutics. Additionally, its potential use in organic electronics and advanced materials has sparked interest among material scientists, particularly in the context of sustainable technology development.

The synthesis of CAS 461432-23-5 typically involves multi-step organic reactions, including halogenation and etherification processes. Recent advancements in catalytic methods and flow chemistry have improved the efficiency of its production, addressing concerns related to chemical waste reduction and energy efficiency. These developments are particularly relevant given the current emphasis on environmentally friendly synthesis in the chemical industry.

From a commercial perspective, the demand for 4-bromo-1-chloro-2-[(4-ethoxyphenyl)methyl]benzene has been steadily increasing, driven by its applications in pharmaceutical research and material science. Suppliers and manufacturers are focusing on optimizing production processes to meet the growing needs of research institutions and industrial laboratories. The compound's CAS registry number 461432-23-5 is often used as a key identifier in procurement databases and scientific literature.

Quality control and characterization of 4-bromo-1-chloro-2-[(4-ethoxyphenyl)methyl]benzene are critical aspects of its handling. Modern analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure its purity and structural integrity. These quality assurance measures are essential for researchers who rely on consistent performance in their experiments, particularly in medicinal chemistry applications.

The stability and storage conditions of CAS 461432-23-5 are important considerations for users. Proper handling procedures, including protection from moisture and light, help maintain the compound's integrity over time. These factors are particularly relevant in the context of laboratory safety protocols and chemical management systems, which have become increasingly stringent in research environments.

Looking to the future, 4-bromo-1-chloro-2-[(4-ethoxyphenyl)methyl]benzene is expected to play a significant role in emerging areas of chemical research. Its potential applications in drug discovery pipelines and functional materials continue to attract scientific interest. As research into structure-activity relationships advances, this compound may serve as a valuable template for designing new molecular entities with specific properties.

For researchers working with CAS number 461432-23-5, access to reliable technical data and safety information is crucial. Many scientific platforms now offer detailed spectral data and physicochemical properties for this compound, facilitating its use in various experimental settings. The integration of such information with electronic laboratory notebooks has streamlined research workflows in many institutions.

The global market for 4-bromo-1-chloro-2-[(4-ethoxyphenyl)methyl]benzene reflects broader trends in the fine chemicals sector, with increasing emphasis on custom synthesis and specialty chemicals. As pharmaceutical companies expand their drug candidate libraries, compounds like this are becoming more valuable in the research supply chain. This trend is particularly evident in regions with strong biotechnology and pharmaceutical innovation ecosystems.

In conclusion, 4-bromo-1-chloro-2-[(4-ethoxyphenyl)methyl]benzene (CAS No. 461432-23-5) represents an important chemical entity with diverse applications in modern research. Its unique structural features and synthetic versatility make it a valuable tool for scientists working in drug development and material design. As chemical research continues to evolve, this compound is likely to maintain its relevance in addressing current and future scientific challenges.